Cas no 2171688-65-4 (5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171688-65-4
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5859197
• PubChem ID: 165807571
• Update Time: 2025-10-30

5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171688-65-4
• EN300-1539065
• 5-(2-ethylthiomorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• Inchi： 1S/C26H30N2O5S/c1-2-17-15-28(13-14-34-17)25(31)23(11-12-24(29)30)27-26(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： MAPORWNABXJFFJ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Research Briefing on 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171688-65-4)

The compound 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171688-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine and fluorenylmethoxycarbonyl (Fmoc) functional groups, is being explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research landscape.

Recent studies have highlighted the role of 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid as a versatile building block in peptide chemistry. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), ensures the compound's compatibility with standard peptide coupling protocols. Meanwhile, the thiomorpholine moiety introduces potential pharmacological properties, such as enhanced bioavailability and metabolic stability. Researchers have successfully incorporated this compound into peptide backbones to modulate their physicochemical and biological properties, paving the way for novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the thiomorpholine derivative significantly improved the binding affinity and selectivity of the resulting peptides, attributed to its ability to adopt favorable conformational states. Furthermore, the Fmoc-protected amino acid facilitated efficient purification and characterization, underscoring its utility in high-throughput screening campaigns.

Another area of active investigation involves the compound's potential as a prodrug or drug delivery vehicle. Preliminary in vitro and in vivo studies have shown that the 2-ethylthiomorpholin-4-yl group can enhance cellular uptake and tissue penetration, making it a promising candidate for targeted drug delivery systems. For instance, a recent preprint on bioRxiv described its incorporation into a prodrug scaffold for anticancer agents, where it exhibited controlled release profiles and reduced off-target effects. These findings suggest that 2171688-65-4 could play a pivotal role in the development of next-generation therapeutics.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 5-(2-ethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid. Current protocols often require multi-step reactions with moderate yields, prompting ongoing efforts to streamline production. Collaborative research between academia and industry is expected to address these limitations, leveraging advances in catalytic methodologies and green chemistry principles.

In conclusion, 2171688-65-4 represents a compelling case study at the intersection of chemical biology and pharmaceutical innovation. Its dual functionality as a peptide modifier and prodrug component underscores its broad applicability, while ongoing research continues to uncover new therapeutic avenues. As the field progresses, this compound is poised to make significant contributions to drug discovery and development, warranting close attention from researchers and industry stakeholders alike.